2-Phenoxyethyl 2-(4-ethoxyphenyl)-1-oxo-1,2-dihydroisoquinoline-4-carboxylate

• IUPAC Name: 2-phenoxyethyl 2-(4-ethoxyphenyl)-1-oxoisoquinoline-4-carboxylate
• InChI: InChI=1S/C26H23NO5/c1-2-30-21-14-12-19(13-15-21)27-18-24(22-10-6-7-11-23(22)25(27)28)26(29)32-17-16-31-20-8-4-3-5-9-20/h3-15,18H,2,16-17H2,1H3
• InChI Key: PDNZNBDCEOISKG-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N2C=C(C3=CC=CC=C3C2=O)C(=O)OCCOC4=CC=CC=C4
• Molecular Formula: C26H23NO5
• Molecular Weight: 429.5 g/mol

Description

2-Phenoxyethyl 2-(4-ethoxyphenyl)-1-oxo-1,2-dihydroisoquinoline-4-carboxylate, also known as PEEOIC, is a chemical compound that has attracted the attention of researchers due to its potential applications in various fields of science. This molecule is a derivative of isoquinoline, a heterocyclic compound that is widely used in the synthesis of pharmaceuticals, agrochemicals, and other organic compounds.

Scientific Research Applications

Synthesis Methods and Chemical Transformations

Studies on the synthesis of complex organic molecules suggest methodologies that could be applicable to the synthesis and manipulation of the given compound:

• Synthesis of Benzo[e]-1,3,4-triazepine Derivatives : The cyclization of 2-aminobenzophenone semicarbazones or phenylhydrazones to form complex heterocyclic structures indicates the potential for creating diverse derivatives from similar starting materials, hinting at the synthetic versatility of compounds like the one (Ishiwaka et al., 1970).

• Phenethylamine Syntheses from Phenylacetonitriles : The transformation of benzylamines into phenethylamines through nitrile intermediates suggests a route for modifying the ethoxyphenyl and phenoxyethyl groups in the target compound to influence its physical and chemical properties (Short et al., 1973).

• Formation and Structure Analysis of Isoquinoline Derivatives : The creation and structural elucidation of isoquinoline derivatives demonstrate the importance of understanding the molecular configuration for predicting reactivity and potential applications (Kirby et al., 1985).